Journal Name:Journal of Friction and Wear
Journal ISSN:1068-3666
IF:0.614
Journal Website:http://link.springer.com/journal/11959
Year of Origin:0
Publisher:Pleiades Publishing
Number of Articles Per Year:91
Publishing Cycle:Bimonthly
OA or Not:Not
Aspirations, risk preferences, and investments in agricultural technologies
Journal of Friction and Wear ( IF 0.614 ) Pub Date: 2023-06-13 , DOI: 10.1016/j.foodpol.2023.102477
We investigate the relationship between aspirations, risk preferences, and investment in agricultural technologies using data collected among cacao farmers in Ecuador. We first find that an inverted U-shaped relationship between the income aspirations gap and investments exists when considering relatively long-term investments (e.g., farm renovations) but not when considering relatively short-term investments (e.g., fertilizer use). Next, using lab-in-the-field experiments and survey instruments designed to elicit risk preferences, we show that the observed inverted U-shaped relationship is robust to the inclusion of risk preference parameters in our regression specification—a potentially important omitted variable in previous studies. Our empirical results are consistent with existing theory suggesting that aspirations that are ahead, but not too far ahead, of current levels provide the best incentives for investments in the future, and suggest the presence of psychological constraints to investments in agricultural technology.
Detail
Where is the value? The impacts of sow gestation crate laws on pork supply and consumer value perceptions
Journal of Friction and Wear ( IF 0.614 ) Pub Date: 2023-04-11 , DOI: 10.1016/j.foodpol.2023.102447
Despite varying farm animal welfare laws being enacted and considered, it is unclear and unknown whether they generate sufficient benefits to justify their costs. This study asks how sow gestation crate laws that dictate minimum crate size, a particular farm animal welfare law, impact meat production and the subsequent value that consumers place on meat produced under the laws. An observational analysis leverages the 8 states that have implemented laws regarding gestating sow crates in a difference-in-differences framework using staggered adoption robust estimators. We then perform a consumer preference experiment using a contingent valuation design with treatment effects to separate out the heterogeneous beliefs about animal welfare law effects. The results of the study show that such laws initially reduce gross income and supply, but only gross income recovers. For consumers, they value the corresponding pork products more in accordance with their animal welfare beliefs but not quality. Such information on costs and benefits should be considered in future laws relating to gestation crate bans.
Detail
Retail food environment and household food waste: An empirical study
Journal of Friction and Wear ( IF 0.614 ) Pub Date: 2023-05-04 , DOI: 10.1016/j.foodpol.2023.102457
We examine the relationship between the retail food environment for individual households and household food waste. Conceptually the relationship is ambiguous and depends on how store access interacts with frequency, size, and the composition of food purchases. We use FoodAPS data to estimate the relationship between store proximity and household food waste. We measure this relationship for different retail food store formats and also investigate heterogeneity and mediating factors. We find that a 1% increase in the distance to the nearest small food store is associated with 0.02% more food waste among all households. A 1% increase in the distance to the nearest large food store – such as supermarkets and grocery stores – is associated with 0.05% more food waste among households in poverty, with larger associations among households without cars. We find that shopping frequency and size do not mediate the relationship between large food store proximity and food waste, but we find differences over the amount of fresh foods purchased on the average shopping trip. Among households that purchase large amounts of fresh foods per trip, greater distance to a large food store is substantially associated with more food waste. Our results contribute to policy discussions surrounding food waste as well as food access.
Detail
When increasing vegetable production may worsen food availability gaps: A simulation model in India
Journal of Friction and Wear ( IF 0.614 ) Pub Date: 2023-02-24 , DOI: 10.1016/j.foodpol.2023.102416
Translating agricultural productivity into food availability depends on food supply chains. Agricultural policy and research efforts promote increased horticultural crop production and yields, but the ability of low-resource food supply chains to handle increased volumes of perishable crops is not well understood. This study developed and used a discrete event simulation model to assess the impact of increased production of potato, onion, tomato, brinjal (eggplant), and cabbage on vegetable supply chains in Odisha, India. Odisha serves as an exemplar of vegetable supply chain challenges in many low-resource settings.Model results demonstrated that in response to increasing vegetable production 1.25-5x baseline amounts, demand fulfillment at the retail level fluctuated by + 3% to −4% from baseline; in other words, any improvements in vegetable availability for consumers were disproportionately low compared to the magnitude of increased production, and in some cases increased production worsened demand fulfillment. Increasing vegetable production led to disproportionately high rates of postharvest loss: for brinjal, for example, doubling agricultural production led to a 3% increase in demand fulfillment and a 19% increase in supply chain losses. The majority of postharvest losses occurred as vegetables accumulated and expired during wholesale-to-wholesale trade.In order to avoid inadvertently exacerbating postharvest losses, efforts to address food security through agriculture need to ensure that low-resource supply chains can handle increased productivity. Supply chain improvements should consider the constraints of different types of perishable vegetables, and they may need to go beyond structural improvements to include networks of communication and trade.
Detail
Understanding SNAP: An overview of recent research
Journal of Friction and Wear ( IF 0.614 ) Pub Date: 2022-12-16 , DOI: 10.1016/j.foodpol.2022.102397
The Supplemental Nutrition Assistance Program (SNAP) provides benefits to purchase groceries to low-income Americans. It has substantial reach, providing benefits to about 1 out of every 8 Americans. This article outlines many of the important economic questions related to SNAP and highlights the difficulty in separating correlation and causation in estimating impacts of the program. It introduces a virtual special collection of selected scholarship on SNAP published in Elsevier journals such as Food Policy, the Journal of Public Economics, and others. The studies have substantially improved our understanding of the impacts of SNAP across a range of topics, from participation decisions and work incentives to impacts on dietary quality, food security and health.
Detail
Slim or Plus-Size Burrito? A natural experiment of consumers’ restaurant choice
Journal of Friction and Wear ( IF 0.614 ) Pub Date: 2023-06-23 , DOI: 10.1016/j.foodpol.2023.102483
Anthropomorphic food labels, such as “Thin cookie” or “Fat burger”, are often used to describe the size and shape of food and have been shown to affect consumers’ food choices. More crucially, this effect may differ among vulnerable populations such as individuals with overweight and obesity due to self-image similitudes. We explore how anthropomorphic food labels influence the food choices of restaurant patrons with different weight status. We conduct a natural field experiment in a restaurant where the portion sizes in the menu are labeled using anthropomorphic human body features. Small/Large portions are presented as Slim/Regular in one treatment to reflect a desirable weight status. In a second treatment, Small/Large portions are presented as Regular/Plus Size to represent a less ideal weight status. Overall, we find that the Regular/Plus Size label increases the selection of small portions by 14.3 percentage points when objective portion size information is provided. In particular, individuals with overweight/obesity are 23.4 percentage points more likely to choose a small portion item under the Regular/Plus Size label compared to the Slim/Regular label. These results have marketing and policy implications for food labeling and their effect on food consumption among vulnerable populations.
Detail
Willing or complying? The delicate interplay between voluntary and mandatory interventions to promote farmers' environmental behavior
Journal of Friction and Wear ( IF 0.614 ) Pub Date: 2023-07-06 , DOI: 10.1016/j.foodpol.2023.102481
Agri-environmental policies generally build around two complementary approaches: mandatory requirements and (compensated) voluntary measures. One of the challenges of the future EU Common Agricultural Policy is precisely to find the right balance between these two types of interventions. We conducted an experiment with farmers in three EU Member States to assess the impact of (1) increasing mandatory contributions to the environment, and of (2) decreasing unconditional income support. We also assess the effect of two key behavioural factors: environmental concern and trait reactance. Results show that both interventions reduce voluntary contributions to the environment, but the reduction is higher when mandatory contributions increase than when income decreases.. However, when mandatory contribution increases substantially, this more than offsets the reduction of voluntary contributions, leading to higher total contributions.
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Food industry influence in collaborative governance: The case of the Dutch prevention agreement on overweight
Journal of Friction and Wear ( IF 0.614 ) Pub Date: 2022-12-01 , DOI: 10.1016/j.foodpol.2022.102380
Food policies to foster a healthy lifestyle are to an increasing extent developed through processes of collaborative governance in which public and private stakeholders negotiate voluntary agreements (VAs). The effectiveness of these VAs has been questioned repeatedly, because of the involvement of the food industry in drawing up these agreements.In this article I further develop insights into food industry influence in collaborative governance through an in-depth analysis of negotiations on the Dutch prevention agreement on overweight which was concluded in 2018. Using documents obtained through a Freedom of Information request I show how the food industry succeeded in shifting the regulatory arena towards a collaborative governance set up that allowed them to co-design and propose appropriate measures. Secondly, in this arena the industry managed to weaken and modify most of the measures for which it would be responsible. Finally, the industry used backstage lobbying outside of the official arena to block a plan to introduce a sugar levy.The case study confirms the weakness of voluntary agreements as an alternative to public regulation. This weakness results from the food industry’s ability to capture collaborative governance processes and combine these with behind the scenes lobbying tactics. Policy-makers should therefore seriously reconsider the use of VAs for public health policies and governments should empower themselves to make a better use of public regulation both at national and EU level.
Detail
Culture and agricultural biodiversity conservation
Journal of Friction and Wear ( IF 0.614 ) Pub Date: 2023-07-04 , DOI: 10.1016/j.foodpol.2023.102482
Farmers’ behavior towards sustainable agricultural production is key to reducing the environmental footprint of agriculture and conserving biodiversity. We investigate the causal effect of culture on pro-environmental behaviors of farmers, and how policy instruments interact with culture to influence behavior. We exploit a unique natural experiment in Switzerland, which consists of two parts. First, there is an inner-Swiss cultural border between German- and French-speaking farmers who share the same natural environment, economy, and institutions, but differ culturally in their norms and values. Second, we exploit the effects of an agri-environmental policy reform that increased the monetary incentives to enroll land into biodiversity conservation. Using a spatial difference-in-discontinuities design and panel census data of all Swiss farms between 2010 and 2017, we show the following findings: Before the reform, farmers on the French-speaking side of the cultural border systematically enrolled less land into biodiversity conservation, compared to the German-speaking side. With increased monetary incentives following the policy reform in 2014, the French-speaking farmers enrolled relatively more additional land than the German-speaking farmers, shrinking the discontinuity. These findings indicate that while there exist cultural differences in pro-environmental behaviors, increased monetary incentives can reduce the importance of cultural differences. We discuss the implications for policy.
Detail
Real-time monitoring of food price policy interventions during the first two years of COVID-19
Journal of Friction and Wear ( IF 0.614 ) Pub Date: 2023-01-10 , DOI: 10.1016/j.foodpol.2023.102405
COVID-19 has resulted in a shock to agrifood systems around the world, with the potential for low- and middle-income countries to be particularly affected. Although policy responses were more muted than during the 2007–2008 world food crisis, efforts to insulate from supply shocks and ensure local availability during COVID-19 have generally included export restrictions and import tariff reductions, among other responses. In an effort to enable rapid market monitoring and realignment, we develop a new indicator defined as a monthly nominal rate of protection “express” which seeks to indicate how policies enacted are affecting prices domestically in real-time in order to understand how they responded. This analysis examines changes to this indicator during the first two years of the pandemic in 24 low- and middle-income countries for the most-consumed staple cereals of the poor and food insecure. We show that gaps between domestic and international prices declined by a median of 20.3 percentage points compared to the same months in recent previous years. While policies were enacted to mitigate price increases that would have eventually been transmitted to poor consumers, other factors related to international demand and supply chain disruptions may also have contributed to the observed trend in the analyzed countries. Moreover, impacts on prices varied across countries and commodities, depending on region, net trade, and previous gap levels. Finally, this indicator can contribute to examining primary drivers of changes and conducting causal analysis to facilitate adequate agrifood policy responses to support economic recovery in the post-COVID-19 era.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 ENGINEERING, MECHANICAL 工程:机械4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
32.50 10 Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
https://www.springer.com/physics/classical+continuum+physics/journal/11959